Cas no 27391-63-5 (5-(tert-Butylamino)-1,3,4-thiadiazole-2-thiol)

5-(tert-Butylamino)-1,3,4-thiadiazole-2-thiol is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with a tert-butylamino group at the 5-position and a thiol group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and coordination chemistry. The thiol group enables facile functionalization, while the tert-butylamino moiety enhances steric and electronic properties, influencing selectivity in chemical transformations. Its stability under various conditions and compatibility with diverse reaction pathways make it a versatile building block for constructing complex molecular architectures. The compound is typically handled under inert conditions due to the thiol group's sensitivity to oxidation.
5-(tert-Butylamino)-1,3,4-thiadiazole-2-thiol structure
27391-63-5 structure
Product Name:5-(tert-Butylamino)-1,3,4-thiadiazole-2-thiol
CAS No:27391-63-5
MF:C6H11N3S2
MW:189.301637887955
CID:5716588
PubChem ID:7131929
Update Time:2025-06-10

5-(tert-Butylamino)-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 27391-63-5
    • Z154666178
    • 5-(tert-butylamino)-3H-1,3,4-thiadiazole-2-thione
    • 5-(tert-butylamino)-1,3,4-thiadiazole-2-thiol
    • EN300-23551
    • HMS1737B10
    • AKOS000123687
    • CS-0241633
    • SCHEMBL10984200
    • 1,3,4-Thiadiazole-2(3H)-thione, 5-[(1,1-dimethylethyl)amino]-
    • 5-(tert-Butylamino)-1,3,4-thiadiazole-2-thiol
    • Inchi: 1S/C6H11N3S2/c1-6(2,3)7-4-8-9-5(10)11-4/h1-3H3,(H,7,8)(H,9,10)
    • InChI Key: NXNOVKHNGVDGJG-UHFFFAOYSA-N
    • SMILES: S1C(NN=C1NC(C)(C)C)=S

Computed Properties

  • Exact Mass: 189.03943971g/mol
  • Monoisotopic Mass: 189.03943971g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 93.8Ų

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Additional information on 5-(tert-Butylamino)-1,3,4-thiadiazole-2-thiol

5-(tert-Butylamino)-1,3,4-thiadiazole-2-thiol: A Comprehensive Overview

5-(tert-Butylamino)-1,3,4-thiadiazole-2-thiol, also known by its CAS number 27391-63-5, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the class of thiadiazoles, which are five-membered heterocycles containing sulfur and nitrogen atoms. The presence of the tert-butylamino group at the 5-position and the thiol group at the 2-position imparts unique chemical properties to this molecule, making it a subject of interest for various research applications.

The structural uniqueness of 5-(tert-butylamino)-1,3,4-thiadiazole-2-thiol has been leveraged in numerous studies to explore its potential in drug discovery. Recent advancements in medicinal chemistry have highlighted its role as a promising candidate for anti-cancer therapies. For instance, a study published in 2023 demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a targeted chemotherapeutic agent.

In addition to its anti-cancer properties, 5-(tert-butylamino)-1,3,4-thiadiazole-2-thiol has also been investigated for its anti-inflammatory and antimicrobial activities. Researchers have reported that this compound shows potent inhibitory effects against pro-inflammatory cytokines and demonstrates broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. These findings underscore its versatility as a multi-functional compound with applications in diverse therapeutic areas.

The synthesis of 5-(tert-butylamino)-1,3,4-thiadiazole-2-thiol involves a series of well-established organic reactions. The starting material is typically prepared through condensation reactions involving appropriate amino compounds and sulfur-containing precursors. Recent optimizations in synthetic protocols have improved the yield and purity of this compound, making it more accessible for large-scale production and subsequent biological evaluations.

From an analytical standpoint, the characterization of 5-(tert-butylamino)-1,3,4-thiadiazole-2-thiol has been carried out using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular conformation and intermolecular interactions, which are crucial for understanding its pharmacokinetic properties.

In terms of application prospects, 5-(tert-butylamino)-1,3,4-thiadiazole-2-thiol holds immense potential in the development of novel therapeutic agents. Its ability to modulate key cellular pathways involved in inflammation and cancer progression makes it an attractive candidate for drug development pipelines. Furthermore, ongoing research is exploring its potential as a lead compound for designing more potent analogs with improved bioavailability and efficacy.

In conclusion, 5-(tert-butylamino)-1,3,4-thiadiazole-2-thiol (CAS No: 27391-63-5) stands out as a versatile compound with significant implications in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities position it as a valuable tool for advancing drug discovery efforts. As research continues to unravel its full potential, this compound is poised to make substantial contributions to the development of innovative therapeutic solutions.

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